Cas no 1700360-56-0 (Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 1700360-56-0
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 5292420
• Update Time: 2025-06-14

Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO3S/c1-9(14-12(16)17-13(2,3)4)8-10(15)11-6-5-7-18-11/h5-7,9H,8H2,1-4H3,(H,14,16)
• InChI Key： LSDZCGULUQDBKP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)CC(=O)C1SC=CC=1

Additional information on Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester

Research Brief on Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester (CAS: 1700360-56-0)

Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester (CAS: 1700360-56-0) is a synthetic intermediate of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key building block in the synthesis of biologically active compounds, particularly those targeting neurological and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, applications, and pharmacological relevance.

The compound has garnered attention due to its unique structural features, which include a thienyl moiety and a tert-butyl carbamate group. These functional groups make it a versatile precursor for the development of protease inhibitors and modulators of enzymatic activity. Recent publications have explored its role in the synthesis of novel therapeutic agents, with a focus on its stability, reactivity, and compatibility with various synthetic routes. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its properties and confirm its purity.

One of the most notable applications of Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester is in the development of small-molecule inhibitors for enzymes involved in neurodegenerative diseases. Researchers have utilized this compound to design analogs that exhibit high selectivity and potency against target proteins. In vitro studies have demonstrated promising results, with some derivatives showing low nanomolar IC50 values. These findings suggest potential therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, this compound has also been investigated for its role in metabolic disorder research. Recent studies have explored its incorporation into prodrugs designed to enhance bioavailability and target specificity. The tert-butyl carbamate group, in particular, has been leveraged to improve the pharmacokinetic profiles of these prodrugs. Preclinical trials have indicated favorable absorption and distribution properties, paving the way for further development.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester. Researchers are actively working to address issues related to yield, scalability, and environmental impact. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to enhance the sustainability of its production. These efforts align with the broader industry trend toward eco-friendly pharmaceutical manufacturing.

In conclusion, Carbamic acid, N-[1-methyl-3-oxo-3-(2-thienyl)propyl]-, 1,1-dimethylethyl ester (CAS: 1700360-56-0) represents a valuable tool in the development of novel therapeutics. Its structural versatility and pharmacological potential make it a focal point of ongoing research in the chemical biology and medicinal chemistry communities. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery.